Cas no 1206679-92-6 (2-Chloro-5-(ethylsulfonyl)pyridine)

• Product Name: 2-Chloro-5-(ethylsulfonyl)pyridine
• CAS No: 1206679-92-6
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD13180451
• CID: 1024231
• PubChem ID: 44228955
• Update Time: 2025-10-29

2-Chloro-5-(ethylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(ethylsulfonyl)pyridine
• 2-chloro-5-ethylsulfonylpyridine
• AS-37285
• EN300-360115
• DTXSID70657949
• SCHEMBL14744375
• DA-26515
• CS-0144655
• 1206679-92-6
• MFCD13180451
• 2-Chloro-5-ethanesulfonylpyridine
• Z1269226824
• AKOS015916772
• 2-Chloro-5-(ethanesulfonyl)pyridine

• MDL： MFCD13180451
• Inchi： 1S/C7H8ClNO2S/c1-2-12(10,11)6-3-4-7(8)9-5-6/h3-5H,2H2,1H3
• InChI Key： QODYXXLKCFWFJV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(CC)(=O)=O

Computed Properties

• Exact Mass: 204.99654
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03

Additional information on 2-Chloro-5-(ethylsulfonyl)pyridine

2-Chloro-5-(ethylsulfonyl)pyridine (CAS No. 1206679-92-6): A Comprehensive Overview

2-Chloro-5-(ethylsulfonyl)pyridine, with the CAS number 1206679-92-6, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorine atom and an ethylsulfonyl group attached to a pyridine ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-Chloro-5-(ethylsulfonyl)pyridine is C₈H₉ClNO₃S, and its molecular weight is approximately 234.72 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its physical and chemical properties make it suitable for a wide range of applications, particularly in the development of new drugs and pesticides.

In recent years, 2-Chloro-5-(ethylsulfonyl)pyridine has been extensively studied for its potential use in the synthesis of novel compounds with therapeutic properties. One notable application is in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The ethylsulfonyl group in the molecule enhances its lipophilicity, allowing it to cross the blood-brain barrier more effectively and improve its pharmacokinetic profile.

Beyond its role in pharmaceutical research, 2-Chloro-5-(ethylsulfonyl)pyridine has also shown promise in the field of agrochemistry. It serves as an intermediate in the synthesis of herbicides and fungicides, which are crucial for modern agriculture. The compound's ability to enhance the efficacy of these agrochemicals while minimizing environmental impact has made it an attractive target for researchers and industry professionals alike.

The synthesis of 2-Chloro-5-(ethylsulfonyl)pyridine typically involves a multi-step process that begins with the chlorination of 5-aminopyridine followed by sulfonation with ethyl sulfonyl chloride. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, further enhancing its appeal.

In terms of safety, 2-Chloro-5-(ethylsulfonyl)pyridine should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE) such as gloves, goggles, and a lab coat should be worn when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to prevent degradation or hazardous reactions.

The biological activity of 2-Chloro-5-(ethylsulfonyl)pyridine has been investigated through various in vitro and in vivo studies. Research has shown that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in oncology. However, further studies are needed to fully understand its mechanism of action and evaluate its safety profile for clinical use.

In conclusion, 2-Chloro-5-(ethylsulfonyl)pyridine (CAS No. 1206679-92-6) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its unique chemical structure and versatile reactivity make it an important intermediate in the synthesis of various valuable products. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.